Tall-oil pitch, potassium salt

Specification

• CAS No.: 168109-75-9
• Molecular Formula: C11H21NO2
• Molecular Weight: 0

Introduction

Chemical Identity and Properties

Chemical Identification

Tall-oil pitch, potassium salt carries the distinct chemical identification parameters summarized in the table below:

Parameter	Information
Chemical Name	Tall-oil pitch, potassium salt
CAS Registry Number	168109-75-9
Chemical Family	Tall oil derivatives
Related Compounds	Part of Tall Oil and Related Substances Category
Chemical Nature	Potassium salt of tall-oil pitch acids
Physical State	Typically viscous liquid to semi-solid

The compound is part of the larger family of tall oil-derived substances that have been categorized under the High Production Volume (HPV) Chemicals initiative by the U.S. Environmental Protection Agency. This categorization includes related compounds such as tall oil (CAS 8002-26-4), tall oil sodium salt (CAS 65997-01-5), and tall-oil pitch sodium salt (CAS 68140-16-9).

Physical and Chemical Properties

While specific quantitative data for tall-oil pitch, potassium salt is limited in the search results, its properties can be inferred from the general characteristics of tall oil salts and saponified tall oil products. The compound exhibits:

• Enhanced water solubility compared to unsaponified tall-oil pitch

• Surface-active properties due to its amphiphilic nature

• Ability to form stable emulsions in aqueous systems

• Typical concentration range of 5-70% by weight when formulated in water-based emulsions or micelles

The potassium salt formation significantly alters the solubility profile of tall-oil pitch, transforming the largely hydrophobic original material into a more hydrophilic compound with enhanced dispersibility in aqueous systems.

Production Process

Raw Material Sourcing

The production of tall-oil pitch, potassium salt begins with the recovery of tall oil from kraft pulping operations. During kraft pulping, wood chips (primarily from softwood species) are processed with sodium hydroxide and sodium sulfide, resulting in the liberation of fatty acids, resin acids, and other wood extractives. These components form sodium salts in the alkaline pulping liquor, collectively known as "tall oil soap" or "black liquor".

Tall Oil Recovery and Processing

The production pathway involves several key steps:

• Extraction of tall oil soap from black liquor

• Acidulation of the soap to produce crude tall oil

• Distillation and fractionation of crude tall oil

• Collection of tall-oil pitch as the residual fraction

• Saponification with potassium hydroxide to produce the potassium salt

Tall Oil Soap Extraction

In the initial phase, tall oil soap is extracted from kraft pulping black liquor. The black liquor from kraft pulping contains sodium salts of tall oil ("tall oil soap"), sodium lignates, and excess NaOH, Na₂S, and Na₂SO₄. The initial concentration of black liquor is typically 15% total solids, with a tall oil concentration of approximately 1.35 g per 100 g total solids. The tall oil soap is separated from the black liquor through a skimming process, as it forms a distinct layer on top of the liquor due to density differences.

Acidulation Process

The extracted tall oil soap undergoes acidulation—a process where the soap is treated with an acid (typically sulfuric acid) to convert the sodium salts of fatty and resin acids into their free acid forms. This conversion is represented by the chemical reaction:

R-COO⁻Na⁺ + H⁺ → R-COOH + Na⁺

During this process, the mixture is continuously heated with steam and agitated to ensure uniform acid concentration. The process continues until a pH of approximately 4.0 is achieved, after which the mixture is allowed to settle overnight. The acidulation process typically achieves a conversion and isolation efficiency of 75-90% of the tall oil soap into crude tall oil.

Distillation and Fractionation

After acidulation, the crude tall oil undergoes distillation to separate its various components based on their volatility differences. Initially, the crude tall oil is concentrated through evaporation of water and other volatile compounds. This step also removes non-volatile components as tall oil pitch. The subsequent distillation processes separate the more volatile fatty acid components from the less volatile rosin acids.

Potassium Salt Formation

The tall-oil pitch remaining after distillation is then treated with potassium hydroxide to form the potassium salt. This saponification process neutralizes the acidic components in the pitch and creates the surface-active tall-oil pitch, potassium salt. The resulting product is typically formulated as an aqueous solution or dispersion with concentrations ranging from 5-70% by weight.

Composition and Structure

Structural Characteristics

The structural characteristics of tall-oil pitch, potassium salt reflect its origins in tall oil. The compound contains:

• Potassium salts of fatty acids (primarily derivatives of oleic, linoleic, and palmitic acids)

• Potassium salts of resin acids (primarily abietic acid derivatives)

• Complex mixtures of high-molecular-weight compounds remaining after distillation

• Amphiphilic structures with both hydrophilic (potassium carboxylate) and hydrophobic (hydrocarbon) regions

These structural features contribute to the compound's surface-active properties and its ability to function as an emulsifier or foam control agent.

Applications and Uses

Industrial Applications

Tall-oil pitch, potassium salt finds application in various industrial sectors due to its unique chemical properties:

Foam Control

One of the documented applications of tall-oil pitch compositions is as a foam-decreasing agent in industrial processes. Patent literature indicates that partly saponified tall-oil pitch compositions can be effectively used to decrease foam in black lye processing. This application leverages the surface-active properties of the compound to destabilize foam structures.

Emulsification and Dispersion

The amphiphilic nature of tall-oil pitch, potassium salt makes it suitable for emulsification applications. When formulated in water at concentrations of 5-70% by weight, it can form stable emulsions or micelles. This property is valuable in applications requiring the dispersion of hydrophobic materials in aqueous systems.

Application Mechanisms

The effectiveness of tall-oil pitch, potassium salt in its applications stems from its unique physicochemical properties:

• Surface-active agent: The compound contains molecules with both hydrophilic (potassium carboxylate) and lyophilic (hydrocarbon) parts, enabling it to interact with both polar and non-polar substances.

• Emulsion stabilization/destabilization: Depending on the specific formulation and application conditions, it can either stabilize or destabilize emulsions by affecting the interfacial tension between immiscible phases.

• Foam control: In foam control applications, the compound can disrupt the surface film that stabilizes foam bubbles, leading to foam collapse.